Cas no 2138-20-7 (4-Cyclohexylresorcinol)

• Product Name: 4-Cyclohexylresorcinol
• CAS No: 2138-20-7
• Molecular Formula: C₁₂H₁₆O₂
• Molecular Weight: 192.25424
• MDL: MFCD00019336
• CID: 269666
• PubChem ID: 75055

4-Cyclohexylresorcinol Properties

Names and Identifiers

• 1,3-Benzenediol,4-cyclohexyl-
• 4-cyclohexylbenzene-1,3-diol
• 4-CYCLOHEXYLRESORCINOL
• NSC-59847
• NS00026851
• FT-0618321
• NSC 59847
• AKOS006228297
• 4-Cyclohexyl-1,3-benzenediol #
• 1, 4-cyclohexyl-
• 4-cyclohexylbenzene-1, 3-diol
• 4-Cyclohexyl-1,3-benzenediol
• SQF9KB6PC8
• NSC59847
• EINECS 218-380-3
• 1,3-Benzenediol, 4-cyclohexyl-
• MFCD00019336
• 4-cyclohexyl-benzene-1,3-diol
• DTXSID00175641
• SCHEMBL70722
• 2138-20-7

• MDL： MFCD00019336
• InChIKey： LSEHCENPUMUIKC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O2/c13-10-6-7-11(12(14)8-10)9-4-2-1-3-5-9/h6-9,13-14H,1-5H2
• SMILES： C1CCC(CC1)C2=C(C=C(C=C2)O)O

Computed Properties

• Exact Mass: 192.11508
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.115
• Heavy Atom Count: 14
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 3.14550
• PSA: 40.46
• Refractive Index: 1.5100 (estimate)
• Boiling Point: 288.25°C (rough estimate)
• Flash Point: 170.6°C
• Density: 1.0240 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols